Cas no 380561-84-2 (3-[[(E)-3-[4-[(4-bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyanoprop-2-enoyl]amino]benzoic acid)

• Product Name: 3-[[(E)-3-[4-[(4-bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyanoprop-2-enoyl]amino]benzoic acid
• CAS No: 380561-84-2
• MF: C₂₆H₂₁BrN₂O₅
• MW: 521.359346151352
• CID: 5971630
• PubChem ID: 2354598
• Update Time: 2025-06-13

3-[[(E)-3-[4-[(4-bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyanoprop-2-enoyl]amino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• BDBM54770
• cid_2354598
• AB00713155-01
• SMR000591357
• 3-[[(E)-3-[4-[(4-bromophenyl)methoxy]-3-ethoxy-phenyl]-2-cyano-prop-2-enoyl]amino]benzoic acid
• 380561-84-2
• 3-[[(E)-3-[4-[(4-bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-1-oxoprop-2-enyl]amino]benzoic acid
• Z56836687
• AKOS001014401
• HMS2914G24
• EN300-26600457
• MLS-0334968.0001
• CHEMBL1320181
• 3-(3-{4-[(4-bromophenyl)methoxy]-3-ethoxyphenyl}-2-cyanoprop-2-enamido)benzoic acid
• 3-[[(E)-3-[4-[(4-bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyanoprop-2-enoyl]amino]benzoic acid
• 3-[[(E)-3-[4-(4-bromobenzyl)oxy-3-ethoxy-phenyl]-2-cyano-acryloyl]amino]benzoic acid
• MLS001172658

• Inchi： 1S/C26H21BrN2O5/c1-2-33-24-13-18(8-11-23(24)34-16-17-6-9-21(27)10-7-17)12-20(15-28)25(30)29-22-5-3-4-19(14-22)26(31)32/h3-14H,2,16H2,1H3,(H,29,30)(H,31,32)/b20-12+
• InChI Key： FCEWTMLZJKEGGF-UDWIEESQSA-N
• SMILES： BrC1C=CC(=CC=1)COC1C=CC(/C=C(\C#N)/C(NC2C=CC=C(C(=O)O)C=2)=O)=CC=1OCC

Computed Properties

• Exact Mass: 520.06338g/mol
• Monoisotopic Mass: 520.06338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-[[(E)-3-[4-[(4-bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyanoprop-2-enoyl]amino]benzoic acid

Recent Advances in the Study of 3-[[(E)-3-[4-[(4-bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyanoprop-2-enoyl]amino]benzoic acid (CAS: 380561-84-2)

The compound 3-[[(E)-3-[4-[(4-bromophenyl)methoxy]-3-ethoxyphenyl]-2-cyanoprop-2-enoyl]amino]benzoic acid (CAS: 380561-84-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features including a bromophenylmethoxy group, an ethoxyphenyl moiety, and a cyanopropenoyl linkage, has been the subject of several cutting-edge studies aimed at elucidating its biological activity and pharmacological properties.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a potential kinase inhibitor. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 380561-84-2 exhibits selective inhibition against specific tyrosine kinases involved in inflammatory pathways. The compound's ability to modulate these kinases suggests its potential utility in treating autoimmune diseases and certain types of cancer.

Structural-activity relationship (SAR) studies have revealed that the bromophenylmethoxy group at the 4-position and the ethoxy group at the 3-position of the phenyl ring are critical for maintaining the compound's biological activity. Molecular docking simulations have shown that these moieties facilitate strong interactions with the ATP-binding pocket of target kinases, thereby enhancing inhibitory potency. Furthermore, the presence of the cyano group in the propenoyl chain has been found to improve metabolic stability, addressing a common challenge in drug development.

In preclinical evaluations, 380561-84-2 has demonstrated promising pharmacokinetic properties, including good oral bioavailability and favorable tissue distribution. Animal models of rheumatoid arthritis treated with this compound showed significant reduction in joint inflammation and bone erosion, with minimal off-target effects. These findings position 380561-84-2 as a potential lead compound for further drug development.

Ongoing research is exploring the compound's mechanism of action at the molecular level, with particular focus on its downstream signaling effects. Proteomic analyses have identified several key proteins whose expression is modulated by 380561-84-2, providing insights into its broader biological impact. Additionally, combination therapy studies are underway to evaluate potential synergistic effects with existing therapeutic agents.

The development of 380561-84-2 represents an important advancement in targeted kinase inhibition. Its unique chemical structure and promising biological profile make it a valuable tool for both therapeutic applications and basic research in signal transduction pathways. Future studies will likely focus on optimizing its selectivity profile and evaluating its efficacy in clinical settings, potentially opening new avenues for the treatment of kinase-dependent diseases.